Fumigaclavine A

• IUPAC Name: [(6aR,9R,10S,10aR)-7,9-dimethyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinolin-10-yl] acetate
• InChI: InChI=1S/C18H22N2O2/c1-10-9-20(3)15-7-12-8-19-14-6-4-5-13(16(12)14)17(15)18(10)22-11(2)21/h4-6,8,10,15,17-19H,7,9H2,1-3H3/t10-,15-,17-,18+/m1/s1
• InChI Key: GJSSYQDXZLZOLR-ONUGHKICSA-N
• Canonical SMILES: CC1CN(C2CC3=CNC4=CC=CC(=C34)C2C1OC(=O)C)C
• Isomeric SMILES: C[C@@H]1CN([C@@H]2CC3=CNC4=CC=CC(=C34)[C@H]2[C@H]1OC(=O)C)C
• Molecular Formula: C18H22N2O2
• DSSTOX Substance ID: DTXSID40988499
• Molecular Weight: 298.4 g/mol
• CAS RN: 6879-59-0

Description

Fumigaclavine A (FCA) is a polyketide natural product isolated from the fungus Fusarium moniliforme. It is a member of the fumigaclavine family of compounds, which are secondary metabolites produced by fungi. FCA has been studied extensively due to its potential applications in medicine and biotechnology. It has been found to have a wide range of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. Additionally, FCA has been shown to have potential applications in the treatment of cancer, Alzheimer's disease, and other neurological disorders.

Scientific Research Applications

Anti-Cancer Potential

Fumigaclavine C, a derivative of Fumigaclavine A, has demonstrated anti-cancer properties. A study by Li et al. (2013) found that Fumigaclavine C, isolated from Aspergillus fumigatus, exhibited significant cytotoxicity towards MCF-7 breast cancer cells. The compound induced apoptosis in these cells through the modulation of apoptotic protein expressions and down-regulation of the NF-kappa-B cell survival pathway (Li et al., 2013).

Therapeutic Potential in Colitis

Research by Wu et al. (2005) and Guo et al. (2015) explored the effects of Fumigaclavine C in experimental colitis models. Wu et al. (2005) observed that Fumigaclavine C reduced weight loss, mortality rate, and inflammatory cytokines in mice with colitis. Similarly, Guo et al. (2015) found that oral administration of Fumigaclavine C attenuated symptoms of colitis and suppressed pro-inflammatory cytokines (Wu et al., 2005); (Guo et al., 2015).

Liver Injury Treatment

Zhao et al. (2004) investigated Fumigaclavine C's role in treating liver injury. Their study indicated that Fumigaclavine C improved liver injury in mice by inhibiting lymphocyte activation and adhesion, as well as reducing TNF-α production (Zhao et al., 2004).

Potential in Cardiovascular Disease

Ma et al. (2006) discovered that Fumigaclavine C from endophytic fungus exhibited vasorelaxant actions in isolated rat aortic rings, suggesting its potential use in vascular protection and treatment of cardiovascular diseases (Ma et al., 2006).

Anti-Obesity Effects

Yu et al. (2019) found that Fumigaclavine C reduced adipogenesis in 3T3-L1 adipocytes and decreased lipid accumulation in obese mice. This suggests its potential as an anti-obesity agent (Yu et al., 2019).

Immunomodulatory Properties

Research by Yu et al. (2017) demonstrated that Fumigaclavine C exhibits anti-inflammatory effects by suppressing high mobility group box protein 1 relocation and release, highlighting its immunomodulatory potential (Yu et al., 2017).

Mechanism of Action

Target of Action

Fumigaclavine A is a clavine alkaloid and a mycotoxin produced by the fungus Aspergillus fumigatus . The primary targets of this compound are fungi and bacteria . It is believed to hinder their growth by disrupting their cell membranes .

Mode of Action

Although the precise mechanism of action for this compound remains incompletely understood, it is believed to disrupt the cell membranes of fungi and bacteria, leading to cell death . This disruption likely interferes with essential cellular processes, such as nutrient uptake and waste removal, ultimately leading to the death of the microorganism.

Biochemical Pathways

It is known that this compound is part of a gene cluster that mediates the biosynthesis of fumiclavanine c, another fungal ergot alkaloid . This biosynthesis involves several steps, including the condensation of dimethylallyl diphosphate (DMAP) and tryptophan to form 4-dimethylallyl-L-tryptophan .

Result of Action

The result of this compound’s action is the death of targeted fungi and bacteria . By disrupting their cell membranes, this compound prevents these microorganisms from carrying out essential life processes, leading to their death .

Action Environment

This compound is produced by Aspergillus fumigatus, a fungus that can grow in a variety of environments, ranging from decayed organic matter in the environment to space station cupolas . This suggests that this compound may be stable and effective in a wide range of environmental conditions.

Safety and Hazards

The material is believed to be non-hazardous. Avoid inhalation, and contact with eyes, skin, and clothing. Avoid repeated or prolonged exposure. Wear protective clothing.

Biochemical Analysis

Biochemical Properties

Fumigaclavine A plays a pivotal role in biochemical reactions, particularly due to its interaction with various enzymes and proteins. It is known to interact with enzymes involved in ergoline biosynthesis, such as dimethylallyltryptophan synthase. These interactions are essential for the compound’s antibacterial activity, as they inhibit the growth of certain bacterial strains by disrupting their metabolic processes .

Cellular Effects

This compound exerts significant effects on various cell types and cellular processes. It has been shown to influence cell signaling pathways, particularly the mitogen-activated protein kinase (MAPK) pathway, which is crucial for cell proliferation and apoptosis. Additionally, this compound affects gene expression by modulating the activity of transcription factors, leading to changes in cellular metabolism and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to specific biomolecules, such as proteins and enzymes, altering their activity. For instance, this compound inhibits the activation of proteinases by interfering with signaling cascades. This inhibition is crucial for its antibacterial properties, as it prevents the degradation of essential cellular components in bacteria .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, but its activity may decrease over extended periods due to degradation. Long-term exposure to this compound can lead to sustained changes in cellular function, including alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits beneficial effects, such as antibacterial activity and modulation of immune responses. At higher doses, this compound can cause toxic or adverse effects, including liver damage and disruption of normal cellular processes. These threshold effects highlight the importance of dosage optimization in therapeutic applications .

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to ergoline biosynthesis. It interacts with enzymes such as dimethylallyltryptophan synthase and other cofactors, influencing metabolic flux and metabolite levels. These interactions are crucial for the compound’s biosynthesis and its subsequent biological activity .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific mechanisms. It interacts with transporters and binding proteins that facilitate its movement across cellular membranes. These interactions influence the compound’s localization and accumulation within specific tissues, affecting its overall activity and function .

Subcellular Localization

This compound exhibits specific subcellular localization, which is essential for its activity and function. The compound is directed to particular compartments or organelles through targeting signals and post-translational modifications. This localization is crucial for its interaction with specific biomolecules and its subsequent biological effects .